Cas no 102-04-5 (1,3-Diphenyl-2-propanone)

• Product name: 1,3-Diphenyl-2-propanone
• CAS No: 102-04-5
• MF: C₁₅H₁₄O
• MW: 210.2711
• MDL: MFCD00004795
• CID: 35166
• PubChem ID: 7593

1,3-Diphenyl-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenylacetone
• 1,3-DIPHENYL-2-PROPANONE
• 1,3-DIPHENYLPROPAN-2-ONE
• BENZYL KETONE
• DIBENZYL KETONE
• FEMA 2397
• 1,3-diphenyl-2-propanon
• 2-Oxo-1,3-diphenylpropane
• 2-Propanone,1,3-diphenyl-
• alpha,alpha'-Diphenylacetone
• propanone,1,3-diphenyl-
• sym-Diphenylacetone
• Twobenzyl ketone
• 1,3-Diphenylpropanone
• 1, 3 - diphenyl ketone
• 2-Propanone, 1,3-diphenyl-
• 1,3-Diphenyl-propan-2-one
• FEMA No. 2397
• .alpha.,.alpha.'-Diphenylacetone
• 9Y07G5UDKQ
• YFKBXYGUSOXJGS-UHFFFAOYSA-N
• AK158939
• 2-Propanone,3-diphenyl-
• dibenzylketone
• 1,3 diphenyl acetone
• SCHEM
• 1,3-Diphenyl-2-propanone

• MDL： MFCD00004795
• Inchi： 1S/C15H14O/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： YFKBXYGUSOXJGS-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 974767

Computed Properties

• Exact Mass: 210.104465g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.104465g/mol
• Monoisotopic Mass: 210.104465g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 16
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.04
• Melting Point: 32-34 °C (lit.)
• Boiling Point: 330 °C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: 1.5725 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 17.07000
• LogP: 3.04090
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol and ether, insoluble in water.
• FEMA: 2397

1,3-Diphenyl-2-propanone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S24/25-S22
• RTECS：EC2030000
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

1,3-Diphenyl-2-propanone Customs Data

• HS CODE：29143990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates